molecular formula C14H13N3O B8543737 1h-Pyrrolo[2,3-c]pyridine-2-methanol,5-amino-a-phenyl-

1h-Pyrrolo[2,3-c]pyridine-2-methanol,5-amino-a-phenyl-

Cat. No.: B8543737
M. Wt: 239.27 g/mol
InChI Key: CLVLWBCTRRHLSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Pyrrolo[2,3-c]pyridine-2-methanol,5-amino-a-phenyl- is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrrolo[2,3-c]pyridine-2-methanol,5-amino-a-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrrolo[2,3-c]pyridine-2-methanol,5-amino-a-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13N3O

Molecular Weight

239.27 g/mol

IUPAC Name

(5-amino-1H-pyrrolo[2,3-c]pyridin-2-yl)-phenylmethanol

InChI

InChI=1S/C14H13N3O/c15-13-7-10-6-11(17-12(10)8-16-13)14(18)9-4-2-1-3-5-9/h1-8,14,17-18H,(H2,15,16)

InChI Key

CLVLWBCTRRHLSX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC3=CC(=NC=C3N2)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of [5-(dibenzylamino)-1H-pyrrolo[2,3-c]pyridin-2-yl](phenyl)methanone (Example 55) (674 mg, 1.61 mmol), ammonium formate (2.04 g, 32.3 mmol) and 10% palladium on carbon (350 mg, 50% by wt.) in methanol (40.2 mL) and ethanol (40.2 mL) was heated under reflux for 1 h. The reaction mixture was filtered through diatomaceous earth to remove the catalyst. After concentration to dryness, the residue was treated with a small amount of methanol (ca. 3 mL) and a precipitate formed. The solid was filtered, rinsed with a small amount of methanol, and collected. Additional material was obtained from Biotage chromatography of the filtrate. This provided (5-amino-1H-pyrrolo[2,3-c]pyridin-2-yl)(phenyl)methanol (119 mg, 32%) as a white solid: 1H NMR (300 MHz, DMSO-d6) δ5.81 (1H, s), 5.94 (1H, s), 6.44 (1H, s), 7.27-7.53 (5H, m), 8.06 (1H, s), 8.20 (1H, s), 10.9 (1H, br s); ESI MS m/z 240 [C14H13N3O+H]+; HPLC (Method A) 89.0% (AUC), tR=14.0 min.
Name
[5-(dibenzylamino)-1H-pyrrolo[2,3-c]pyridin-2-yl](phenyl)methanone
Quantity
674 mg
Type
reactant
Reaction Step One
Quantity
2.04 g
Type
reactant
Reaction Step One
Quantity
350 mg
Type
catalyst
Reaction Step One
Quantity
40.2 mL
Type
solvent
Reaction Step One
Quantity
40.2 mL
Type
solvent
Reaction Step One

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